Cas no 2228610-07-7 (Methyl 4-amino-3-(cyclopropylmethyl)butanoate)

• Product Name: Methyl 4-amino-3-(cyclopropylmethyl)butanoate
• CAS No: 2228610-07-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5604088
• PubChem ID: 165699871
• Update Time: 2023-09-01

Methyl 4-amino-3-(cyclopropylmethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2228610-07-7
• EN300-1833859
• methyl 4-amino-3-(cyclopropylmethyl)butanoate
• Methyl 4-amino-3-(cyclopropylmethyl)butanoate

• Inchi： 1S/C9H17NO2/c1-12-9(11)5-8(6-10)4-7-2-3-7/h7-8H,2-6,10H2,1H3
• InChI Key： MNWHOHRZGIEEPR-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CN)CC1CC1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų